Cas no 149821-06-7 ([1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-)

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- is a brominated derivative of 1,1'-bi-2-naphthol (BINOL), featuring dibromo substitutions at the 3,3'-positions. This chiral compound is widely utilized in asymmetric synthesis and catalysis due to its rigid, axially chiral framework, which enhances stereoselectivity in reactions such as C–C bond formation and hydrogenation. The bromine substituents further modify its electronic properties, improving its utility as a ligand or catalyst precursor in transition-metal complexes. Its high thermal stability and resistance to racemization make it valuable for applications in enantioselective transformations. The compound is also employed in materials science for designing chiral polymers and supramolecular assemblies.

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- structure

149821-06-7 structure

Product Name:[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-

CAS No:149821-06-7

MF:C₂₀H₁₂Br₂O₂

MW:444.116084098816

CID:137357

PubChem ID:10765693

Update Time:2025-07-02

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-
- (R)-3,3'-dibromo-1,1'-bi-2-naphthol
- 3,3-
- 3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
- 3,3-dibromo-1-{[(2-trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
- 3,3-dibromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
- 3,3'-dibromo-2,2'-dihydroxy-1,1'-dinaphthyl
- AK104823
- CTK8C4022
- KB-70022
- rac-3,3'-dibromo-1,1'-bi-2-naphthol
- 3,3'-DIBROMO-1,1'-BI-2-NAPTHOL
- 3,3-DIBROMO-1,1'-BI-2-NAPHTHOL
- 3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
- (S)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
- (R)-(+)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
- (S)-(-)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
- (S)-3,3'-DIBROMO-2,2'-DIHYDROXY-1,1'-BINAPHTHYL
- (R)-3,3'-DIBROMO-2,2'-DIHYDROXY-1,1'-BINAPHTHYL
- (S)-(-)-3,3'-Dibromo-1,1'-bi-2-naphthol, 96%
- FT-0642920
- (S)-(-)-3,3 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -bi-2-naphthol
- AKOS015911250
- 119707-74-3
- (S)-(-)-3,3/'-DIBROMO-1,1/'-BI-2-NAPHTHOL
- J-004178
- 3,3'-dibromo-1,1'-binaphthyl-2,2'-diol
- J-002631
- SCHEMBL1109931
- CS-11217
- NS00015736
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-
- (R)-(+)-3,3 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -bi-2-naphthol
- 3,3'-DIBROMO-[1,1'-BINAPHTHALENE]-2,2'-DIOL
- FT-0605153
- D2811
- (R)-(+)-3,3'-Dibromo-1,1'-bi-2-naphthol, 97%
- MFCD03093629
- A802414
- D2810
- (S)-(-)-3,3-DIBROMO-1,1-BI-2-NAPHTHOL
- DTXSID001347530
- AMY21358
- SY009991
- CS-0031302
- (S)-()-3,3'-Dibromo-1,1'-bi-2-naphthol
- 149821-06-7
- N12415
- [1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-, (1S)-
- 3-bromo-1-(3-bromo-2-hydroxynaphthalen-1-yl)naphthalen-2-ol
- (R)-(+)-3,3?-DIBROMO-1,1?-BI-2-NAPHTHOL
- AC7784
- 111795-43-8
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-, (1S)-
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-, (1R)-
- CS-W011594
- SY009992
- 3-bromo-1-(3-bromo-2-hydroxy-1-naphthyl)naphthalen-2-ol
- Inchi： 1S/C20H12Br2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H
- InChI Key： BRTBEAXHUYEXSY-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=CC=CC=2C(=C1O)C1=C(C(=CC2C=CC=CC1=2)Br)O

Computed Properties

Exact Mass: 443.91836g/mol
Monoisotopic Mass: 441.92040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.7
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Melting Point: 256-260 °C

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Security Information

WGK Germany：3

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Pricemore >>

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Alichem	A219005868-5g	3,3'-Dibromo-[1,1'-binaphthalene]-2,2'-diol	149821-06-7	95%	5g	1,015.05 USD	2021-06-15
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